Cas no 1936679-68-3 (Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-
• CAS No: 1936679-68-3
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5285546
• Update Time: 2025-05-22

Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-

• Inchi： 1S/C9H17NO2S/c1-6(13(10,11)12)9-5-7-2-3-8(9)4-7/h6-9H,2-5H2,1H3,(H2,10,11,12)
• InChI Key： SETSLPXIPALKEE-UHFFFAOYSA-N
• SMILES： C(C1CC2CCC1C2)(C)S(=O)(=O)N

Additional information on Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-

Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-

The compound with CAS No. 1936679-68-3, commonly referred to as Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its stability and potential applications in drug design and material science.

Bicyclo[2.2.1]heptane is a well-known bicyclic framework that provides a rigid and stable structure, making it an ideal scaffold for various chemical modifications. The methanesulfonamide group attached at the 2-position of the bicyclic system introduces additional functional complexity, enhancing the compound's reactivity and versatility in chemical reactions. Furthermore, the α-methyl substitution adds another layer of complexity, influencing the molecule's stereochemistry and biological activity.

Recent studies have explored the synthesis of this compound through innovative methodologies, leveraging advancements in catalytic asymmetric synthesis and microwave-assisted reactions. These approaches have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production, which is crucial for its potential commercial applications.

In terms of applications, Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl- has shown promise in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and cancer. Its unique structure allows for interactions with specific biological targets, such as G-protein coupled receptors (GPCRs) and kinases, making it a valuable lead compound in medicinal chemistry.

Moreover, researchers have investigated the physical properties of this compound using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular conformation and packing behavior, which are critical for understanding its solid-state properties and formulation behavior.

Another area of interest is the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. These findings are essential for ensuring the sustainable use of the compound in industrial and pharmaceutical settings.

Looking ahead, ongoing research aims to further optimize the synthesis of Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl- by exploring alternative reagents and reaction conditions that minimize waste and energy consumption. Additionally, efforts are being made to expand its functional group diversity through strategic chemical modifications, thereby broadening its potential applications.

In conclusion, Bicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl- stands out as a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors.